Cas no 2228585-51-9 (4-methyl-4-(1-phenylcyclopentyl)oxypiperidine)

• Product Name: 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine
• CAS No: 2228585-51-9
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 6553276
• PubChem ID: 165865449
• Update Time: 2025-05-20

4-methyl-4-(1-phenylcyclopentyl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine
• 2228585-51-9
• 4-methyl-4-[(1-phenylcyclopentyl)oxy]piperidine
• EN300-1864910

• Inchi： 1S/C17H25NO/c1-16(11-13-18-14-12-16)19-17(9-5-6-10-17)15-7-3-2-4-8-15/h2-4,7-8,18H,5-6,9-14H2,1H3
• InChI Key： UYLLYGDVGQXCHP-UHFFFAOYSA-N
• SMILES： O(C1(C)CCNCC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine

Introduction to 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine (CAS No. 2228585-51-9)

4-methyl-4-(1-phenylcyclopentyl)oxypiperidine, with the CAS number 2228585-51-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a cyclopentyl moiety, and a phenyl group, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine is particularly intriguing due to its multifunctional nature. The piperidine ring, a common motif in many bioactive molecules, provides a flexible backbone that can interact with various biological targets. The cyclopentyl and phenyl groups add steric and electronic complexity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. These structural elements make 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine. One notable area of research is its activity as an antagonist at specific receptors. For instance, it has been shown to exhibit potent antagonistic effects at the serotonin 5-HT_2A receptor, which is implicated in various neuropsychiatric disorders such as schizophrenia and depression. This property makes it a valuable tool for understanding the role of serotonin receptors in these conditions and for developing novel therapeutic agents.

In addition to its receptor interactions, 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine has also been investigated for its potential as an analgesic. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential use in pain management. The mechanism of action appears to involve modulation of central nervous system pathways, although further research is needed to fully elucidate the underlying mechanisms.

The pharmacokinetic properties of 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine are another important aspect of its profile. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its oral bioavailability is relatively high, and it has a moderate half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Safety and toxicity assessments are essential components of drug development, and preliminary data on 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine indicate that it has a favorable safety profile. In vitro and in vivo studies have not revealed any significant toxicological concerns at therapeutic doses. However, as with any new compound, ongoing safety monitoring will be necessary throughout clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain neuropsychiatric conditions. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 4-methyl-4-(1-phenylcyclopentyl)oxypiperidine (CAS No. 2228585-51-9) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in several areas of medicine. Its activity as a receptor antagonist and analgesic, combined with favorable pharmacokinetic properties and a good safety profile, make it an exciting candidate for further development. Ongoing research and clinical trials will continue to refine our understanding of this compound's potential and pave the way for its potential use in clinical practice.